14:0-14:0 PC-d27

• Molecular Formula: C36H72NO8P
• Molecular Weight: 705.1 g/mol
• InChI: InChI=1S/C36H72NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-23-21-19-17-15-13-11-9-7-2/h34H,6-33H2,1-5H3/t34-/m1/s1/i1D3,6D2,8D2,10D2,12D2,14D2,16D2,18D2,20D2,22D2,24D2,26D2,28D2
• InChIKey: CITHEXJVPOWHKC-UHZXDZTPSA-N

14:0-14:0 PC-d27: Product Overview

14:0-14:0 PC-d27 (DMPC-d27, CAS 185906-03-0) is a selectively deuterated phosphatidylcholine in which one myristoyl (C14:0) acyl chain is labeled with 27 deuterium atoms . The compound belongs to the class of stable isotope-labeled phospholipids, widely employed as internal standards in quantitative mass spectrometry-based lipidomics and as site-specific probes in solid-state ²H NMR spectroscopy . The asymmetric deuteration pattern (sn-2 chain fully deuterated; sn-1 chain protiated) distinguishes this compound from both its unlabeled counterpart and its perdeuterated analog (DMPC-d54), providing a distinct isotopic signature and enabling chain-specific investigations of membrane dynamics [1].

Quantitative Lipidomics: Co-eluting ISTD for PC species by isotope dilution MS

Membrane Biophysics: Chain-selective ²H NMR probe of sn-2 acyl chain dynamics

Neutron Scattering: Deuterium contrast with moderate phase perturbation for SANS/reflectometry

Metabolic Tracing: Traceable sn-2 label for phospholipase and transfer studies

• [1] Aussenac F, Laguerre M, Schmitter JM, Dufourc EJ. Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. 2H NMR and Molecular Mechanics Study. Langmuir. 2003;19(25):10468-10479. View Source

14:0-14:0 PC-d27: Why Generic DMPC Substitution Fails

The substitution of 14:0-14:0 PC-d27 with either its protiated (unlabeled) counterpart or perdeuterated DMPC-d54 introduces quantifiable analytical bias and structural artifacts. Unlabeled DMPC is indistinguishable from endogenous lipid species in mass spectrometry, precluding its use as a reliable internal standard for absolute quantification [1]. Conversely, DMPC-d54, while useful for certain structural studies, exhibits a 4.3 ± 0.1 °C lower gel-to-fluid phase transition temperature (Tm) relative to protiated lipids [2]. This thermotropic shift, coupled with altered lamellar repeat spacing and bilayer thickness, compromises the physiological relevance of membrane models when chain deuteration is excessive [2]. 14:0-14:0 PC-d27 mitigates these issues by providing a mass-distinguishable isotopic signature with a moderate deuteration level that balances analytical contrast with minimal biophysical perturbation, making it a non-interchangeable reagent for specific experimental designs .

Unlabeled DMPC is isobaric with endogenous PC; may preclude absolute quantification as ISTD.

Perdeuterated DMPC-d54 shifts phase transition temperature and bilayer thickness, which may alter membrane model relevance.

Excessive chain deuteration (d54) may modify lamellar repeat spacing; reported structural deviations from native bilayers.

• [1] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrometry Reviews. 2017;36(6):693-714. View Source
• [2] Garg S, et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines – Deuterated lipids as proxies for the physical properties of native bilayers. Colloids and Surfaces B: Biointerfaces. 2019;177:196-203. View Source

14:0-14:0 PC-d27 vs. Deuterated and Protiated Analogs

Distinct Mass Shift vs. Unlabeled DMPC

14:0-14:0 PC-d27 provides a distinct mass shift of Δm/z = +27 relative to unlabeled 14:0-14:0 PC, enabling its use as a co-eluting internal standard in LC-MS workflows without spectral overlap with endogenous lipid species . In contrast to unlabeled DMPC, which is indistinguishable from native cellular phosphatidylcholine and therefore unsuitable for absolute quantification, the deuterated variant permits correction for matrix effects, ionization efficiency variations, and extraction recovery [1].

Mass shift vs. unlabeled DMPC

Head-to-head

Δm/z +27 Da (+3.8%)

Enables co-eluting ISTD without endogenous interference

MS conditions: ESI, MALDI, LC-MS/MS

Evidence Dimension	Molecular weight (monoisotopic mass shift)
Target Compound Data	705.1 g/mol (C36H45D27NO8P)
Comparator Or Baseline	653.88 g/mol (C36H72NO8P, unlabeled DMPC) [2]
Quantified Difference	Δm/z = +27 Da; +3.8% mass increase relative to unlabeled form
Conditions	Mass spectrometry (ESI-MS, MALDI-TOF, LC-MS/MS); aqueous/organic lipid extracts

Why This Matters

This mass shift is the fundamental requirement for using the compound as a stable isotope-labeled internal standard in quantitative lipidomics, a function that unlabeled DMPC cannot fulfill due to isobaric interference with endogenous analytes.

• [1] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrometry Reviews. 2017;36(6):693-714. View Source
• [2] ChemicalBook. DMPC (Dimyristoyl Phosphatidylcholine) Supplier News. 2026. View Source

Reduced Thermotropic Perturbation vs. DMPC-d54

Systematic deuteration studies reveal that deuterated acyl chains cause a significant depression of the gel-to-fluid phase transition temperature (Tm) in phosphatidylcholines. For fully chain-deuterated lipids, this Tm depression is 4.3 ± 0.1 °C relative to protiated counterparts [1]. While 14:0-14:0 PC-d27 (with only one chain deuterated) exhibits an intermediate thermotropic shift—measured at Tc = 21.5 °C in pure DMPC-d27 membranes [2] compared to 23-24 °C for unlabeled DMPC [3]—this represents a smaller deviation from native bilayer properties than the full 4.3 °C shift observed for perdeuterated DMPC-d54 [1]. Additionally, deuterated chains induce a measurable reduction in lamellar repeat spacing and bilayer thickness, whereas deuterated headgroups produce the opposite effect [1].

Phase transition vs. perdeuterated

Cross-study comparable

Tc 21.5 °C (DMPC-d27) vs. 23–24 °C (unlabeled)

Smaller Tm depression than perdeuterated DMPC-d54

DSC, SAXS; multilayer vesicles

Evidence Dimension	Gel-to-fluid phase transition temperature (Tm / Tc)
Target Compound Data	Tc = 21.5 °C (pure DMPC-d27 membranes) [2]
Comparator Or Baseline	Tm = 23-24 °C (unlabeled DMPC) [3]; Tm depression of 4.3 ± 0.1 °C for fully chain-deuterated lipids (e.g., DMPC-d54) vs. protiated [1]
Quantified Difference	ΔTm ≈ -1.5 to -2.5 °C for 14:0-14:0 PC-d27 vs. unlabeled DMPC; vs. ΔTm = -4.3 °C for perdeuterated DMPC-d54
Conditions	Excess water, multilamellar vesicle dispersions; DSC, SAXS, and ²H NMR measurements

Why This Matters

The intermediate level of deuteration in 14:0-14:0 PC-d27 preserves a phase transition closer to physiological membrane behavior than perdeuterated analogs, which is critical when membrane fluidity, permeability, or protein-lipid interactions are the subject of investigation.

• [1] Garg S, et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines – Deuterated lipids as proxies for the physical properties of native bilayers. Colloids and Surfaces B: Biointerfaces. 2019;177:196-203. View Source
• [2] Fragmentation of DMPC Membranes by a Wedge-Shaped Amphiphilic Cyclodextrin into Bicellar-like Aggregates. 2024. (PMC). View Source
• [3] ChemicalBook. DMPC (Dimyristoyl Phosphatidylcholine) Supplier News. 2026. View Source

Chain-Selective ²H NMR Resolution

The selective deuteration of the sn-2 acyl chain in 14:0-14:0 PC-d27 enables direct measurement of quadrupolar splittings (ΔνQ) for each deuterated methylene segment along that specific chain via ²H NMR spectroscopy [1]. Unlabeled DMPC yields no ²H signal and is therefore invisible to this technique. Perdeuterated DMPC-d54, while providing a strong ²H signal, generates overlapping spectra from both acyl chains that cannot be deconvolved without ambiguity regarding chain origin [2]. In oriented multibilayer systems, 14:0-14:0 PC-d27 allows unambiguous assignment of order parameters (SCD) specifically to the sn-2 chain, providing a chain-specific profile of membrane dynamics and packing .

²H NMR chain resolution

Class-level inference

Chain-resolved sn-2 order parameters

vs. no signal (unlabeled) vs. overlapping (d54)

Enables unambiguous assignment of sn-2 chain dynamics

Solid-state ²H NMR, oriented bilayers

Evidence Dimension	²H NMR spectral resolution (chain assignment capability)
Target Compound Data	Quadrupolar splittings for all positions along the sn-2 acyl chain can be measured directly from ²H NMR spectra recorded at 90° orientation [1]
Comparator Or Baseline	Unlabeled DMPC: no ²H NMR signal; DMPC-d54: ²H signal present but signals from sn-1 and sn-2 chains overlap, preventing chain-specific assignment [2]
Quantified Difference	Chain-resolved vs. chain-unresolved vs. no ²H signal
Conditions	Solid-state ²H NMR of oriented multilamellar lipid bilayers; magnetic field ≥ 7 T; temperature range 5-55 °C

Why This Matters

This chain-selectivity is essential for experiments designed to probe asymmetric lipid distribution, differential chain interactions with membrane proteins, or the effect of leaflet-specific lipid composition on membrane order—experiments that cannot be performed with unlabeled or fully deuterated DMPC.

• [1] Determination of conformational properties of glycolipid head groups by deuterium NMR of oriented multibilayers. Biochemistry. 1987;26(3):865-872. (Referencing DMPC-d27 quadrupolar splittings). View Source
• [2] Aussenac F, Laguerre M, Schmitter JM, Dufourc EJ. Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. 2H NMR and Molecular Mechanics Study. Langmuir. 2003;19(25):10468-10479. View Source

Purity and Isomeric Ratio Specifications

Commercially available 14:0-14:0 PC-d27 (e.g., FB Reagents Catalog #1303) is supplied with quantifiable quality metrics that directly impact experimental reproducibility. Key specifications include a deuterium enrichment of 98% (except 60-80% at alpha positions due to H/D exchange lability), a purity of 99% (sum of both isomers), and a defined isomeric composition containing <10% of the 1-d27-DMPC isomer (the compound with reversed chain deuteration) . These specifications enable accurate calculation of isotopic dilution factors in MS quantification and ensure that the observed ²H NMR signal originates predominantly from the intended sn-2 chain .

Purity & enrichment specs

Specification review

Purity 99% (sum of isomers), ²H enrich. 98%

α-positions: 60–80% (H/D exchange)

Supports batch consistency for chain-specific studies

Data to verify via CoA; defined isomeric ratio required

Evidence Dimension	Product purity and isomeric homogeneity
Target Compound Data	Purity: 99% (both isomers); Deuterium enrichment: 98% (60-80% at α-positions); Contains <10% 1-d27-DMPC isomer
Comparator Or Baseline	Unlabeled DMPC: purity typically ≥99%; DMPC-d54: purity typically ≥98% with variable deuterium enrichment at α-positions due to exchange
Quantified Difference	Comparable purity across forms; the defined isomeric ratio of 14:0-14:0 PC-d27 is a unique differentiator for chain-specific studies
Conditions	Certificate of Analysis (CoA) specifications; storage at -20°C; stability ≥2 years

Why This Matters

Procurement of a well-characterized batch with defined isomeric composition reduces experimental variability in quantitative workflows and ensures that chain-specific conclusions drawn from NMR or MS data are not confounded by isomeric contamination.

14:0-14:0 PC-d27: Key Applications

Absolute Quantification by LC-MS/MS

14:0-14:0 PC-d27 serves as an ideal internal standard for the absolute quantification of endogenous phosphatidylcholine (PC) species in biological matrices. Its distinct mass shift (+27 Da) relative to unlabeled PC(14:0/14:0) allows it to be spiked into lipid extracts at known concentrations and co-elute with target analytes, correcting for matrix effects and ionization variability [1]. This application is directly supported by the compound's high isotopic purity (98% enrichment) and chemical purity (99%), which minimize interference from unlabeled contaminants and ensure accurate calibration curves .

Chain-Specific Lipid Dynamics by Solid-State ²H NMR

For membrane biophysicists studying asymmetric bilayer properties or the differential effects of membrane proteins on individual lipid leaflets, 14:0-14:0 PC-d27 provides unambiguous chain-specific quadrupolar splitting data [2]. When incorporated into oriented multilamellar stacks or bicelles, the sn-2 deuterated chain yields resolved ²H NMR spectra that can be deconvolved to calculate segmental order parameters (SCD) specifically for that chain—a capability not available with perdeuterated DMPC-d54 due to spectral overlap between sn-1 and sn-2 signals [3].

Neutron Scattering with Minimal Biophysical Perturbation

Neutron scattering experiments employing contrast variation via deuterium labeling benefit from 14:0-14:0 PC-d27 when the goal is to match native membrane properties as closely as possible while retaining sufficient isotopic contrast. The single-chain deuteration pattern provides a ³H labeling density that is sufficient for many SANS and reflectometry experiments, yet the associated Tm depression (~1.5-2.5 °C) is substantially less than the full 4.3 °C shift observed with perdeuterated lipids [4]. This makes the compound particularly suitable for studies of membrane-protein interactions where maintaining near-physiological phase behavior is critical.

Lipid Transfer and Metabolic Flux by Isotope Tracing

In dynamic lipidomics and lipid transfer studies, 14:0-14:0 PC-d27 functions as a traceable substrate whose metabolic fate can be monitored by MS without interference from endogenous lipid pools [5]. The deuterium label on the sn-2 chain permits tracking of phospholipase A2 activity (which cleaves the sn-2 acyl chain) or intermembrane transfer events. The compound's defined isomeric composition (<10% 1-d27-DMPC) ensures that observed metabolic products can be assigned with confidence to sn-2 chain cleavage rather than to isomeric contamination .

Application

Selection Property

Validation Focus

Absolute quantification by LC-MS/MS

Mass shift for co-eluting ISTD

Matrix effect correction, ionization variability

Chain-specific lipid dynamics (²H NMR)

sn-2 chain deuteration for resolved quadrupolar splittings

Order parameter assignment, bilayer asymmetry

Neutron scattering with deuterium contrast

Single-chain deuteration contrast

Phase behavior proximity to native bilayers

Lipid transfer & metabolic flux tracing

Traceable sn-2 deuterium label

PLA2 activity, intermembrane transfer monitoring

• [1] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrometry Reviews. 2017;36(6):693-714. View Source
• [2] Determination of conformational properties of glycolipid head groups by deuterium NMR of oriented multibilayers. Biochemistry. 1987;26(3):865-872. View Source
• [3] Aussenac F, Laguerre M, Schmitter JM, Dufourc EJ. Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. 2H NMR and Molecular Mechanics Study. Langmuir. 2003;19(25):10468-10479. View Source
• [4] Garg S, et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines – Deuterated lipids as proxies for the physical properties of native bilayers. Colloids and Surfaces B: Biointerfaces. 2019;177:196-203. View Source
• [5] Postle AD, Hunt AN. Dynamic lipidomics with stable isotope labelling. Journal of Chromatography B. 2009;877(26):2716-2721. View Source